7-Hexadecanol
Overview
Description
7-Hexadecanol is a useful research compound. Its molecular formula is C16H34O and its molecular weight is 242.44 g/mol. The purity is usually 95%.
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Scientific Research Applications
Bioremediation and Environmental Applications : 7-Hexadecanol can be metabolized by bacteria like Pseudomonas synxantha, which uses n-hexadecane as a carbon source. This suggests potential applications in bioremediation and environmental cleanup (Meng, Li, Bao, & Sun, 2017).
Water Conservation : 7-Hexadecanol has been used as a chemical "blanket" to reduce water evaporation. In tests, it reduced evaporation by 50 to 65% in reservoirs in the US and Australia, indicating its potential in water conservation efforts (Electrical Engineering, 1958).
Medical Research : In the field of clinical lung surfactant preparations, 7-Hexadecanol has been found to improve the spreading properties of synthetic lung surfactants, indicating its potential utility in medical applications (Zhu, Sun, Hao, & Zhang, 2016).
Industrial and Cosmetic Applications : 7-Hexadecanol has been produced by genetically modified Saccharomyces cerevisiae and is an important component in surfactants, lubricants, detergents, pharmaceuticals, and cosmetics (Feng, Lian, & Zhao, 2015).
Thermal Energy Storage : In energy applications, 7-Hexadecanol has been used in phase-change composites for thermal energy storage, demonstrating its potential in renewable energy technologies (Tang, Wang, Xu, Xiu, & Zhang, 2016).
properties
IUPAC Name |
hexadecan-7-ol |
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InChI |
InChI=1S/C16H34O/c1-3-5-7-9-10-11-13-15-16(17)14-12-8-6-4-2/h16-17H,3-15H2,1-2H3 |
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| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
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InChI Key |
SFFVATKALSIZGN-UHFFFAOYSA-N |
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| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
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Canonical SMILES |
CCCCCCCCCC(CCCCCC)O |
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| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
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Molecular Formula |
C16H34O |
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DSSTOX Substance ID |
DTXSID00303482 |
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| Record name | Hexyldecanol | |
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Molecular Weight |
242.44 g/mol |
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| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
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Product Name |
7-Hexadecanol | |
CAS RN |
591-72-0, 92353-16-7 |
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| Record name | 7-Hexadecanol | |
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| Record name | Hexyldecanol | |
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